Cas no 67674-48-0 (Hexafluoroisopropyl Tosylate)

Hexafluoroisopropyl Tosylate structure
Hexafluoroisopropyl Tosylate structure
Product Name:Hexafluoroisopropyl Tosylate
CAS No:67674-48-0
MF:C10H8F6O3S
MW:322.224143028259
MDL:MFCD00039262
CID:90383
PubChem ID:98916
Update Time:2025-04-18

Hexafluoroisopropyl Tosylate Chemical and Physical Properties

Names and Identifiers

    • hexafluoroisopropyl tosylate
    • 1,1,1,3,3,3-Hexafluoroisopropyl p-toluenesulphonate
    • p-Toluenesulphonic acid 1,1,1,3,3,3-hexafluoroisopropyl ester
    • 1,1,1,3,3,3-Hexafluoroisopropyl p-Toluenesulfonate
    • 1,1,1,3,3,3-hexafluoropropan-2-yl 4-methylbenzenesulfonate
    • 1,1,1,3,3,3-Hexafluoroisopropyl Tosylate
    • p-Toluenesulfonic Acid 1,1,1,3,3,3-Hexafluoroisopropyl Ester
    • 1,1,1,3,3,3-Hexafluoropropan-2-yl p-toluenesulfonate
    • NSC 179424
    • 2-Propanol, 1,1,1,3,3,3-hexafluoro-, 4-methylbenzenesulfonate
    • QGSVBFAODCJVIZ-UHFFFAOYSA-N
    • 2-Propanol, 1,1,1,3,3,3-hexafluoro-, 2-(4-methylbenzenesulfonate)
    • 1,1,1,3,3,3-hexafluoroisopropyl 4-toluenesulphonate
    • NSC179424
    • 2-Propanol,1,1,1,3,3,3-hexafluoro-,2-(4-methylbenzenesulfonate)
    • EINECS 266-887-3
    • H1281
    • 2-Propanol,1,1,3,3,3-hexafluoro-, 4-methylbenzenesulfonate
    • 2,2,2-Trifluoro-1-(trifluoromethyl)ethyl 4-methylbenzenesulfonate #
    • 67674-48-0
    • 2,2,2-Trifluoro-1-(trifluoromethyl)ethyl toluene-p-sulphonate
    • MFCD00039262
    • EN300-12579881
    • SCHEMBL4125553
    • DTXSID70886858
    • BS-48191
    • CS-0319585
    • AKOS003788890
    • Toluene-4-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester
    • SY049931
    • FT-0605916
    • AMY6869
    • 1,1,1,3,3,3-hexafluoropropan-2-yl 4-methylbenzene-1-sulfonate
    • NS00055939
    • NSC-179424
    • hexafluoroisopropyl 4-toluenesulfonate
    • D91024
    • DB-055054
    • Hexafluoroisopropyl Tosylate
    • MDL: MFCD00039262
    • Inchi: 1S/C10H8F6O3S/c1-6-2-4-7(5-3-6)20(17,18)19-8(9(11,12)13)10(14,15)16/h2-5,8H,1H3
    • InChI Key: QGSVBFAODCJVIZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(F)(F)F)C(F)(F)F
    • BRN: 4530866

Computed Properties

  • Exact Mass: 322.01000
  • Monoisotopic Mass: 322.009834
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: White or light brown powder
  • Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 43.0 to 47.0 deg-C
  • Boiling Point: 134°C/22.5mmHg(lit.)
  • Flash Point: 145.5 ºC
  • Refractive Index: 1.427
  • Solubility: Almost insoluble (0.028 g/l) (25 º C),
  • PSA: 51.75000
  • LogP: 4.27430
  • Solubility: Not determined

Hexafluoroisopropyl Tosylate Security Information

Hexafluoroisopropyl Tosylate Customs Data

  • HS CODE:29049090

Hexafluoroisopropyl Tosylate Pricemore >>

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